Cas no 287952-66-3 (1-Piperidinecarboxylicacid, 4-[4-(trifluoromethoxy)phenoxy]-,1,1-dimethylethyl ester)

• Product Name: 1-Piperidinecarboxylicacid, 4-[4-(trifluoromethoxy)phenoxy]-,1,1-dimethylethyl ester
• CAS No: 287952-66-3
• MF: C₁₇H₂₂F₃NO₄
• MW: 361.356095790863
• CID: 252593
• PubChem ID: 23081100
• Update Time: 2025-04-19

1-Piperidinecarboxylicacid, 4-[4-(trifluoromethoxy)phenoxy]-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylicacid, 4-[4-(trifluoromethoxy)phenoxy]-,1,1-dimethylethyl ester
• tert-butyl 4-(4-(trifluoromethoxy)phenoxy)piperidine-1-carboxylate
• tert-butyl 4-[4-(trifluoromethoxy)phenoxy]piperidine-1-carboxylate
• DTXSID70630373
• FT-0736817
• 287952-66-3
• 4-(4-(trifluoromethoxy)phenoxy)piperidine-1-formic acid tert-butyl ester
• SCHEMBL2951108
• tert-butyl 4-(4-trifluoromethoxyphenoxy)-piperidine-1-carboxylate
• 4-[4-(trifluoromethoxy)-phenoxy]-1-piperidinecarboxylic acid, 1,1-dimethylethyl ester

• Inchi： 1S/C17H22F3NO4/c1-16(2,3)25-15(22)21-10-8-13(9-11-21)23-12-4-6-14(7-5-12)24-17(18,19)20/h4-7,13H,8-11H2,1-3H3
• InChI Key： UANMRBRDCDFXPT-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)OC1CCN(C(=O)OC(C)(C)C)CC1)(F)F

Computed Properties

• Exact Mass: 361.15009267g/mol
• Monoisotopic Mass: 361.15009267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 48Ų